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Compound of Interest

Compound Name: 2-Bromolysergic Acid

Cat. No.: B15290456 Get Quote

Application Notes and Protocols for 2-
Bromolysergic Acid
Audience: Researchers, scientists, and drug development professionals.

Disclaimer: 2-Bromolysergic Acid (also known as 2-Br-LSD or BOL-148) is a research

chemical. This document is intended for informational purposes for research professionals and

does not endorse or encourage the use of this substance outside of a controlled, legal, and

ethical research setting. All handling and experiments should be conducted in compliance with

local regulations and institutional safety guidelines.

Introduction
2-Bromolysergic Acid Diethylamide (2-Br-LSD, BOL-148) is a lysergamide and a non-

hallucinogenic analog of lysergic acid diethylamide (LSD).[1][2] It acts as a partial agonist at

the serotonin 5-HT2A receptor but does not induce the head-twitch response in animal models,

which is a behavioral proxy for psychedelic effects.[1][3] Its unique pharmacological profile,

including psychoplastogenic and potential antidepressant-like effects, has made it a compound

of interest for therapeutic development.[1][3]

These application notes provide a detailed protocol for the proper dissolution and storage of 2-
Bromolysergic Acid to ensure its stability and integrity for research applications.
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Chemical and Physical Properties
A summary of the key properties of 2-Bromolysergic Acid is presented below.

Property Value Reference

Synonyms
2-Br-LSD, BOL-148,

Bromolysergide
[1][2][4]

Molecular Formula C₂₀H₂₄BrN₃O [2][4]

Molecular Weight 402.34 g/mol [4]

Appearance Off-white to light yellow solid [4]

Safety and Handling Precautions
2-Bromolysergic Acid is a potent chemical, and appropriate safety measures must be

followed.

Hazard Statements: Harmful if swallowed, in contact with skin, or if inhaled. Causes serious

eye irritation and may cause respiratory irritation.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses with side

shields or goggles, and chemical-resistant gloves (e.g., nitrile) when handling the compound.

[5]

Ventilation: Handle the solid compound and prepare solutions in a well-ventilated laboratory

or under a chemical fume hood to avoid inhalation of dust or aerosols.

Handling: Avoid direct contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

the laboratory. Wash hands thoroughly after handling.[5]

Storage of Solid: Store the solid compound locked up in a well-ventilated, cool, and dry

place. Keep the container tightly closed.[5]

Solubility Data
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The choice of solvent is critical for preparing stable stock solutions. Based on available data,

the following solvents are recommended.

Solvent Solubility Reference

Dimethyl Sulfoxide (DMSO) ≥10 mg/mL [6]

Ethanol ≥10 mg/mL [6]

Acetonitrile
A commercial solution is

available at 100 µg/mL
[2]

Dimethylformamide (DMF)
Suitable for dissolving

lysergamides
[7]

Note: For cell-based assays, ensure the final concentration of the organic solvent (e.g., DMSO)

in the culture medium is non-toxic to the cells (typically ≤0.1% to 0.5%).

Experimental Protocol: Dissolution of 2-
Bromolysergic Acid
This protocol describes the preparation of a 10 mM stock solution in DMSO.

Materials:

2-Bromolysergic Acid (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials with PTFE-lined caps

Pipettes and sterile, filtered pipette tips

Vortex mixer

Procedure:
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Pre-weighing Preparation: Allow the container of solid 2-Bromolysergic Acid to equilibrate

to room temperature before opening to prevent condensation of moisture on the compound.

Weighing: In a chemical fume hood, carefully weigh the desired amount of the solid

compound. For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.02 mg of 2-
Bromolysergic Acid (Molecular Weight = 402.34 g/mol ).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

weighed solid. For 4.02 mg, add 1 mL of DMSO.

Dissolution: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a water bath (37°C) or brief sonication can be used to aid dissolution if

necessary, but prolonged exposure to heat should be avoided.

Verification: Visually inspect the solution against a light source to ensure that no particulates

are present.

Labeling and Storage: Clearly label the vial with the compound name, concentration, solvent,

and date of preparation. Proceed immediately to the storage protocol.

Storage Protocol
Lysergamides are sensitive to light, heat, oxygen, and moisture.[8][9] Proper storage is

essential to prevent degradation.

Form
Short-Term Storage
(1-4 weeks)

Long-Term Storage
(>4 weeks)

Reference

Solid
4°C, desiccated,

protected from light

-20°C, desiccated,

protected from light
[5][10]

Solution (in solvent)
-20°C, protected from

light

-80°C, protected from

light
[11]

Procedure for Storing Stock Solutions:

Aliquotting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in appropriate vials (e.g., amber glass or
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polypropylene microcentrifuge tubes).

Inert Gas: For maximum stability during long-term storage, the headspace of the vials can be

purged with an inert gas like argon or nitrogen before sealing.

Sealing: Ensure vials are tightly sealed to prevent solvent evaporation and contamination.

Parafilm can be wrapped around the cap for an extra layer of security.

Light Protection: Wrap vials in aluminum foil or use amber-colored vials to protect the

solution from light.[8][12]

Freezing: Place the aliquoted and protected vials in a freezer at -20°C for short-term storage

or -80°C for long-term storage. A solution in acetonitrile has been shown to be stable for at

least 3 years at -20°C.[2]

Thawing: When ready to use, remove a single aliquot from the freezer and allow it to warm

to room temperature before opening the cap. This critical step prevents atmospheric

moisture from condensing into the cold solution, which can cause degradation.[10][13]

Visualized Workflows
Dissolution Workflow
The following diagram illustrates the step-by-step process for dissolving solid 2-Bromolysergic
Acid to prepare a stock solution.
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Workflow for Dissolving 2-Bromolysergic Acid
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Caption: Workflow for dissolving solid 2-Bromolysergic Acid.
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Storage Workflow
This diagram outlines the recommended procedure for storing the prepared stock solution to

maintain its stability.
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Workflow for Storing 2-Br-LSD Stock Solution
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Caption: Workflow for storing 2-Br-LSD stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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